Cas no 123769-35-7 (Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-)

• Product Name: Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• CAS No: 123769-35-7
• MF: C₁₆H₁₃ClO₃
• MW: 288.725623846054
• CID: 158913
• PubChem ID: 766904
• Update Time: 2025-04-19

Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• (2-chlorophenyl)-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
• BRN 3614954
• (2-Chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
• Oprea1_739445
• AKOS000605818
• 123769-35-7
• 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(o-chlorobenzoyl)-
• Methanone, (2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• Oprea1_593832
• DTXSID60154078

• Inchi： 1S/C16H13ClO3/c17-13-5-2-1-4-12(13)16(18)11-6-7-14-15(10-11)20-9-3-8-19-14/h1-2,4-7,10H,3,8-9H2
• InChI Key： GIMVFKAIWNRTJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC2=C(C=1)OCCCO2)=O

Computed Properties

• Exact Mass: 288.05539
• Monoisotopic Mass: 288.055322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4

Experimental Properties

• Density: 1.276
• Boiling Point: 438.9°Cat760mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.59
• PSA: 35.53